Cas no 1799612-41-1 (1-bromo-3-chloro-4-iodo-2-methyl-benzene)

• Product Name: 1-bromo-3-chloro-4-iodo-2-methyl-benzene
• CAS No: 1799612-41-1
• MF: C₇H₅BrClI
• MW: 331.376072645187
• MDL: MFCD30478263
• CID: 4615060
• PubChem ID: 90963698
• Update Time: 2025-05-26

1-bromo-3-chloro-4-iodo-2-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methyl-4-bromoidiobenzene
• 6-Bromo-2-chloro-3-iodotoluene
• 1-bromo-3-chloro-4-iodo-2-methylbenzene
• Benzene, 1-bromo-3-chloro-4-iodo-2-methyl-
• 1-bromo-3-chloro-4-iodo-2-methyl-benzene
• SCHEMBL16815680
• MFCD30478263
• 1799612-41-1
• CS-0161710
• D81416
• SY271568
• BS-47132
• ONVJQGQREQCKKJ-UHFFFAOYSA-N

• MDL： MFCD30478263
• Inchi： 1S/C7H5BrClI/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,1H3
• InChI Key： ONVJQGQREQCKKJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(I)C(Cl)=C1C

Computed Properties

• Exact Mass: 329.83079g/mol
• Monoisotopic Mass: 329.83079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

1-bromo-3-chloro-4-iodo-2-methyl-benzene Security Information

• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on 1-bromo-3-chloro-4-iodo-2-methyl-benzene

Chemical Profile of 1-bromo-3-chloro-4-iodo-2-methyl-benzene (CAS No. 1799612-41-1)

1-bromo-3-chloro-4-iodo-2-methyl-benzene, identified by its CAS number 1799612-41-1, is a halogenated aromatic compound that has garnered significant attention in the field of synthetic organic chemistry and pharmaceutical research. This compound belongs to the class of polychlorinated biphenyl derivatives, featuring a benzene ring substituted with bromine, chlorine, and iodine atoms, along with a methyl group at the second position. The unique arrangement of these halogen atoms imparts distinct reactivity and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 1-bromo-3-chloro-4-iodo-2-methyl-benzene is highly versatile, enabling its use in various chemical transformations. The presence of bromine and chlorine atoms allows for electrophilic aromatic substitution reactions, while the iodine atom can participate in nucleophilic aromatic substitution or cross-coupling reactions. Additionally, the methyl group at the second position influences the electronic distribution of the ring, enhancing its reactivity in certain synthetic pathways. These characteristics have made this compound a cornerstone in the development of novel pharmaceuticals and agrochemicals.

In recent years, 1-bromo-3-chloro-4-iodo-2-methyl-benzene has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its reactivity to develop new scaffolds for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The halogen atoms serve as handles for further functionalization, allowing chemists to tailor the molecular structure for specific biological activities.

One notable area of research involves the use of 1-bromo-3-chloro-4-iodo-2-methyl-benzene in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the benzene ring with different substituents, researchers have been able to design molecules that selectively inhibit specific kinases. The halogen atoms facilitate cross-coupling reactions such as Suzuki-Miyaura coupling, which is essential for constructing biaryl structures found in many kinase inhibitors.

Another emerging application of 1-bromo-3-chloro-4-iodo-2-methyl-benzene is in the field of materials science. The compound's ability to undergo various chemical modifications has led to its use in creating advanced materials with tailored properties. For example, researchers have explored its potential as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The halogenated aromatic core provides a stable framework that can be further functionalized to enhance charge transport and luminescence characteristics.

The synthesis of 1-bromo-3-chloro-4-iodo-2-methyl-benzene typically involves multi-step organic reactions starting from commercially available precursors such as chlorobenzene or toluene. Common synthetic routes include halogenation using elemental bromine and chlorine, followed by iodination using molecular iodine or NIS (nitrile iodide). The precise control of reaction conditions is crucial to achieve the desired regioselectivity and yield. Advanced techniques such as flow chemistry have also been employed to optimize the synthesis and improve scalability.

In terms of industrial applications, 1-bromo-3-chloro-4-iodo-2-methyl-benzene serves as a key intermediate in the production of specialty chemicals. Its versatility allows it to be incorporated into a wide range of products, from pharmaceuticals to polymers. Companies specializing in fine chemicals often stock this compound due to its broad utility and relatively stable supply chain. As demand for customized molecular structures grows, the importance of intermediates like 1-bromo-3-chloro-4-iodo-2-methyl-benzene is expected to rise.

From an environmental perspective, the handling and disposal of 1-bromo-3-chloro-4-iodo-2-methyl-benzene must be carefully managed due to its halogenated nature. While it does not pose direct environmental hazards under normal conditions, improper disposal can lead to contamination issues. Therefore, adherence to regulatory guidelines regarding chemical waste management is essential for industries utilizing this compound. Research into greener synthetic methods is also ongoing, aiming to reduce the environmental impact associated with its production.

The future prospects for 1-bromo-3-chloro-4-iodo-2-methyl-benzene are promising, with ongoing research uncovering new applications and synthetic strategies. Advances in computational chemistry and machine learning are expected to accelerate the discovery of novel derivatives with enhanced properties. Additionally, collaborations between academia and industry will likely drive innovation in utilizing this compound for next-generation therapeutics and materials.